Cas no 54304-66-4 (1H-Imidazolium, 1,3-diethyl-, bromide)

• Product Name: 1H-Imidazolium, 1,3-diethyl-, bromide
• CAS No: 54304-66-4
• MF: C₇H₁₃BrN₂
• MW: 205.095520734787
• MDL: MFCD18251308
• CID: 354927
• PubChem ID: 10878280
• Update Time: 2025-04-19

1H-Imidazolium, 1,3-diethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-diethyl-, bromide
• 1,3-diethyl-1,2-dihydroimidazol-1-ium,bromide
• 54304-66-4
• 1,3-diethylimidazolium bromide
• SCHEMBL557589
• 1,3-diethyl-imidazolium-bromide
• MFCD18251308
• 1,3-diethylimidazol-1-ium;bromide
• 1,3-Diethyl-1H-imidazol-3-ium bromide

• MDL： MFCD18251308
• Inchi： 1S/C7H13N2.BrH/c1-3-8-5-6-9(4-2)7-8;/h5-7H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： CIKIMCLALRWQLU-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CN(CC)C=1)CC

Computed Properties

• Exact Mass: 190.9245
• Monoisotopic Mass: 204.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 9.14